Cas no 2034619-19-5 (ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate)

• Product Name: ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate
• CAS No: 2034619-19-5
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5812540
• PubChem ID: 121016958
• Update Time: 2025-06-08

ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[1-(oxan-2-ylmethyl)pyrazol-4-yl]amino]-4-oxobutanoate
• F6448-0085
• 2034619-19-5
• ethyl 3-({1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}carbamoyl)propanoate
• ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate
• AKOS026688306

• Inchi： 1S/C15H23N3O4/c1-2-21-15(20)7-6-14(19)17-12-9-16-18(10-12)11-13-5-3-4-8-22-13/h9-10,13H,2-8,11H2,1H3,(H,17,19)
• InChI Key： FDQUZANUBKLCML-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)NC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.4Ų

Additional information on ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate

Introduction to Ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)amino)butanoate (CAS No. 2034619-19-5)

Ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-ylmethyl)-1H-pyrazol-4-yl)amino)butanoate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2034619-19-5, represents a unique molecular architecture that combines a β-keto ester moiety with a pyrazole scaffold, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural features of this compound are particularly intriguing due to the presence of multiple functional groups that can interact with biological targets. The β-keto ester moiety is known for its ability to participate in various chemical reactions, including condensation reactions and Michael additions, which are pivotal in the synthesis of heterocyclic compounds. Additionally, the pyrazole ring is a well-documented pharmacophore that is frequently incorporated into bioactive molecules due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies have suggested that the combination of the β-keto ester and pyrazole functionalities may confer unique properties that could be exploited in the development of novel therapeutic agents. For instance, the pyrazole moiety has been shown to exhibit anti-inflammatory, antiviral, and anticancer properties, while the β-keto ester group can serve as a versatile intermediate in synthetic chemistry.

In vitro studies have begun to uncover the pharmacological profile of Ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-ylmethyl)-1H-pyrazol-4-yl)amino)butanoate). Initial experiments have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential applications in the management of chronic inflammatory diseases. Furthermore, preliminary data indicate that this compound may exhibit interactions with membrane-bound receptors, which could be relevant for developing treatments targeting neurological disorders.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to streamline the process and improve efficiency. These advancements are crucial for scaling up production and making this compound more accessible for further research.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The pyrazole ring, which is a common motif in many bioactive natural products, has been extensively studied for its pharmacological properties. By incorporating this scaffold into synthetic molecules like Ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-ylmethyl)-1H-pyrazol-4-yl)amino)butanoate), researchers aim to leverage these natural structures to develop new drugs with improved efficacy and reduced side effects.

Future directions in the study of this compound include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. The versatility of its molecular framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action and help guide the development of next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. These technologies can analyze vast datasets to predict the most promising candidates for further investigation. In the case of Ethyl 4-oxo-4-((1-((tetrahydro-2H-pyran-2-ylmethyl)-1H-pyrazol-4-ylo/amino)butanoate), computational models have been used to predict its binding affinity to various enzymes and receptors, providing a rational basis for experimental design.

Collaborative efforts between academia and industry are essential for advancing the development of novel pharmaceuticals. Companies specializing in contract research organizations (CROs) play a critical role by providing expertise in synthetic chemistry, pharmacology, and regulatory affairs. These partnerships ensure that promising compounds like Ethyl 4-oxyo-o-(l(((tetrahydro-H-pyranyl-methyl)-lH-pyrrolzol-l -yl)amino}butanoate can progress through preclinical studies and eventually reach clinical trials.

The environmental impact of pharmaceutical research is also an important consideration. Sustainable synthetic methods are being developed to minimize waste and reduce energy consumption during drug production. Green chemistry principles are being applied to optimize synthetic routes for Ethyl 4-oxyo-o-(l(((tetrahydo-H -pyranyl-methyl)-lH-pyrrolzol-l -yl)amino}butanoate), ensuring that future developments align with global efforts toward environmental stewardship.

In conclusion, Ethyl 4-oxyo-o-(l(((tetrahydo-H -pyranyl-methyl)-lH-pyrrolzol-l -yl)amino}butanoate (CAS No. 2034619-195) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.